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Compound of Interest

Compound Name: Monooctyl Phthalate-d4

Cat. No.: B12378391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies

presented in a Certificate of Analysis (CofA) for Monooctyl Phthalate-d4. This deuterated

analog of Monooctyl Phthalate is primarily utilized as an internal standard in mass

spectrometry-based analyses for the quantification of its unlabeled counterpart in various

matrices. Understanding the quality and characterization of this stable isotope-labeled standard

is critical for ensuring data accuracy and reliability in research and drug development.

Quantitative Data Summary
The following table summarizes the typical quantitative data found on a Certificate of Analysis

for Monooctyl Phthalate-d4. Specifications may vary slightly between different suppliers, but

these values represent common industry standards.
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Parameter Specification Typical Value

Chemical Purity (by HPLC) ≥95% >95%[1]

Isotopic Purity (Deuterium

Incorporation)
Report Value ≥98 atom % D

Chemical Identity Conforms to Structure Conforms

Molecular Formula C₁₆H₁₈D₄O₄ C₁₆H₁₈D₄O₄[1][2]

Molecular Weight 282.37 g/mol 282.37 g/mol [1][2]

Appearance
Colorless to light yellow oil or

solid
Conforms

Solubility
Soluble in organic solvents

(e.g., Methanol, Acetonitrile)
Conforms

Experimental Protocols
The characterization of Monooctyl Phthalate-d4 involves a series of analytical tests to confirm

its identity, purity, and isotopic enrichment. The methodologies for these key experiments are

detailed below.

Chemical Purity by High-Performance Liquid
Chromatography (HPLC)

Objective: To determine the chemical purity of the compound by separating it from any non-

labeled or other impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Method:

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water (often with a small amount of acid like

formic or acetic acid to improve peak shape).
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Flow Rate: Typically 1.0 mL/min.

Detection: UV detection at a wavelength where the phthalate moiety absorbs, commonly

around 230 nm.

Procedure: A known concentration of the sample is injected onto the column. The area of

the main peak corresponding to Monooctyl Phthalate-d4 is measured and compared to

the total area of all observed peaks to calculate the purity percentage.

Identity Confirmation by Mass Spectrometry (MS)
Objective: To confirm the molecular weight and structure of the compound.

Instrumentation: A mass spectrometer, often coupled with a gas chromatograph (GC-MS) or

liquid chromatograph (LC-MS).

Method:

Ionization: Electrospray ionization (ESI) in negative mode is common for this class of

compounds.

Analysis: The mass-to-charge ratio (m/z) of the molecular ion is measured. For Monooctyl
Phthalate-d4, the expected [M-H]⁻ ion would be approximately 281.2 m/z. The

fragmentation pattern can also be analyzed to further confirm the structure.

Identity Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy

Objective: To provide detailed structural information and confirm the position of deuterium

labeling.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Method:

¹H NMR: The proton NMR spectrum is acquired. The absence or significant reduction of

signals in the aromatic region where the deuterium atoms have been incorporated
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confirms the labeling. The remaining proton signals corresponding to the octyl chain

should be present with the expected chemical shifts and integrations.

¹³C NMR: The carbon NMR spectrum can also be used to confirm the overall carbon

framework of the molecule.

Isotopic Purity Assessment
Objective: To determine the percentage of deuterium incorporation in the molecule.

Instrumentation: Typically a high-resolution mass spectrometer (HRMS) or a GC-MS system.

Method: The relative intensities of the mass isotopologues are measured. The isotopic purity

is calculated by comparing the abundance of the desired deuterated species (d4) to the

abundances of the unlabeled (d0) and partially labeled (d1, d2, d3) species.

Workflow and Pathway Visualizations
The following diagrams illustrate the typical workflows and logical relationships in the analysis

and certification of Monooctyl Phthalate-d4.
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Caption: Workflow for Certificate of Analysis Generation.
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Caption: Analytical Logic for Certification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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